Cas no 383894-47-1 (2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide)

2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide structure

383894-47-1 structure

Product Name:2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide

CAS No:383894-47-1

MF:C₂₇H₂₅N₃O₄S

MW:487.570105314255

CID:5796902

Update Time:2023-11-21

2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-((4-(benzo[d][1,3]dioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
- Acetamide, 2-[[4-(1,3-benzodioxol-5-yl)-3-cyano-1,4,5,6,7,8-hexahydro-5-oxo-2-quinolinyl]thio]-N-(2,4-dimethylphenyl)-
- 2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide
- Inchi： 1S/C27H25N3O4S/c1-15-6-8-19(16(2)10-15)29-24(32)13-35-27-18(12-28)25(26-20(30-27)4-3-5-21(26)31)17-7-9-22-23(11-17)34-14-33-22/h6-11,25,30H,3-5,13-14H2,1-2H3,(H,29,32)
- InChI Key： AGWYHGLXBGOZQT-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=C(C#N)C(C2=CC=C3OCOC3=C2)C2=C(N1)CCCC2=O

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
Boiling Point: 711.0±60.0 °C(Predicted)
pka: 14.00±0.70(Predicted)

2-{4-(2H-1,3-benzodioxol-5-yl)-3-cyano-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide Pricemore >>

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